Cas no 1358619-50-7 (6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one
• CAS No: 1358619-50-7
• MF: C₂₁H₁₇BrN₄O₂
• MW: 437.289283514023
• CID: 5399690
• Update Time: 2025-07-20

6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-Bromophenyl)-2-[[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3(2H)-pyridazinone
• 6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C21H17BrN4O2/c1-13-6-7-16(10-14(13)2)21-23-19(28-25-21)12-26-20(27)9-8-18(24-26)15-4-3-5-17(22)11-15/h3-11H,12H2,1-2H3
• InChI Key： POULTMFFKIFPMC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2ON=C(C3=CC=C(C)C(C)=C3)N=2)N=C(C2=CC=CC(Br)=C2)C=C1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.3±60.0 °C(Predicted)
• pka: -1.69±0.49(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

Research Briefing on 6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one (CAS: 1358619-50-7)

In recent years, the compound 6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one (CAS: 1358619-50-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

The compound, characterized by its unique structural features, has been investigated for its role as a modulator of specific biological pathways. Recent studies have highlighted its interaction with key enzymes and receptors, suggesting its utility in targeting diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The presence of the bromophenyl and oxadiazole moieties in its structure is believed to contribute to its bioactivity and selectivity.

Synthetic approaches to 6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one have been refined to improve yield and purity. Recent publications describe optimized protocols that employ catalytic methods and green chemistry principles, reducing the environmental impact of its production. These advancements are critical for scaling up synthesis to meet the demands of preclinical and clinical studies.

Pharmacological evaluations have demonstrated that this compound exhibits promising activity in vitro and in vivo. For instance, it has shown potent inhibitory effects on specific kinase targets involved in cell proliferation and inflammation. Mechanistic studies using molecular docking and dynamics simulations have provided insights into its binding modes, further validating its potential as a lead compound for drug development.

Despite these encouraging results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical testing. Ongoing research is focused on derivatization and formulation strategies to enhance the compound's pharmacokinetic properties.

In conclusion, 6-(3-bromophenyl)-2-{[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one represents a promising candidate for further investigation in the realm of medicinal chemistry. Its unique structure and bioactivity profile position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should prioritize addressing the current limitations and exploring its full therapeutic potential.